Cas no 1206-49-1 (1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

1-(2,6-Dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione is a specialized heterocyclic compound featuring a pyrrole-2,5-dione core substituted with a 2,6-dimethylphenyl group. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The electron-withdrawing nature of the dione moiety enhances its utility in cycloaddition and nucleophilic substitution reactions. Its aromatic substitution pattern further contributes to steric and electronic modulation, enabling selective functionalization. The compound’s well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial applications. Its versatility and structural specificity make it a useful building block in complex molecular synthesis.
1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione structure
1206-49-1 structure
Product Name:1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:1206-49-1
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00022568
CID:202312
PubChem ID:236791
Update Time:2025-05-28

1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(2,6-dimethylphenyl)-
    • 1-(2,6-Dimethylphenyl)-1H-pyrrole-2,5-dione
    • 1-(2,6-DIMETHYL-PHENYL)-PYRROLE-2,5-DIONE
    • 1-(2,6-dimethylphenyl)pyrrole-2,5-dione
    • 1-(2,6-Dimethylphenyl)-3-Pyrroline-2,5-Quinone
    • Maleimide, N-(2,6-Xylyl)-
    • N-(2,6-Xylyl)maleimide
    • 1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • UNII-A7UL74E8MF
    • BAA20649
    • CS-0219433
    • SCHEMBL331778
    • CHEMBL4544089
    • MFCD00022568
    • NSC-39731
    • Z56896229
    • EN300-03989
    • NSC39731
    • n-(2,6-dimethylphenyl)maleimide
    • AKOS000116629
    • NSC 39731
    • 1H-Pyrrole-2,5-dione, 1-(2,6-dimethylphenyl)-
    • VMDQUQBEIFMAIC-UHFFFAOYSA-N
    • 1206-49-1
    • DORZOLAMIDEHCL
    • A7UL74E8MF
    • DTXSID90883667
    • NS00126024
    • Cyto8D7
    • FT-0633487
    • STK348796
    • DB-041573
    • MDL： MFCD00022568
    • Inchi： 1S/C12H11NO2/c1-8-4-3-5-9(2)12(8)13-10(14)6-7-11(13)15/h3-7H,1-2H3
    • InChI Key： VMDQUQBEIFMAIC-UHFFFAOYSA-N
    • SMILES： O=C1C=CC(N1C1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 201.07900
  • Monoisotopic Mass: 201.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.235
  • Boiling Point: 323 °C at 760 mmHg
  • Flash Point: 141.4 °C
  • Refractive Index: 1.603
  • PSA: 37.38000
  • LogP: 1.79780

1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(2,6-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

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